2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C17H17ClFNOS/c1-11-6-7-16(12(2)8-11)20-17(21)10-22-9-13-14(18)4-3-5-15(13)19/h3-8H,9-10H2,1-2H3,(H,20,21)
• InChI Key: WZPWHWHBVGHCAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSCC2=C(C=CC=C2Cl)F)C
• Molecular Formula: C17H17ClFNOS
• Molecular Weight: 337.8 g/mol

Description

2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide, also known as CF3, is a compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide works by inhibiting the activity of certain enzymes and receptors in the body. In cancer cells, 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide targets the Akt/mTOR signaling pathway, which is involved in cell growth and survival. By inhibiting this pathway, 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide induces apoptosis in cancer cells. In the brain, 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide targets the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory. By modulating the activity of this receptor, 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide has the potential to improve cognitive function in individuals with neurological disorders.
Biochemical and Physiological Effects:
2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide has been shown to have both biochemical and physiological effects on the body. In cancer cells, 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide induces apoptosis and inhibits cell growth. In the brain, 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide has been shown to improve cognitive function and protect against neurodegeneration. 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide has also been shown to have anti-inflammatory and antioxidant properties, which may have implications for other diseases and conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide in lab experiments is its specificity for certain enzymes and receptors, which allows for targeted research. However, one limitation is the potential for off-target effects, which may complicate data interpretation. Additionally, the synthesis of 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide is a multi-step process that may be difficult to replicate in certain lab settings.

Future Directions

Future research on 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide may focus on its potential therapeutic applications in other diseases and conditions, such as inflammatory disorders and cardiovascular disease. Additionally, further studies may investigate the optimal dosage and administration route for 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide in order to maximize its therapeutic potential. Finally, research may also focus on developing more efficient and cost-effective synthesis methods for 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide.

Synthesis Methods

The synthesis of 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide involves a multi-step process that begins with the reaction of 2-chloro-6-fluorobenzyl chloride with sodium thiolate to form 2-chloro-6-fluorobenzyl thiol. This intermediate is then reacted with 2,4-dimethylphenylacetyl chloride in the presence of a base to form 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide. The final product is purified through recrystallization.

Scientific Research Applications

2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide has been studied for its potential therapeutic applications in various fields, including cancer research and neurological disorders. In cancer research, 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. 2-[(2-chloro-6-fluorobenzyl)thio]-N-(2,4-dimethylphenyl)acetamide has also been studied for its potential use in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease, due to its ability to cross the blood-brain barrier and target specific receptors in the brain.